Toluidine Red

• CAS No.: 2425-85-6
• Product Name: Toluidine Red
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 1-[(4-methyl-2-nitrophenyl)diazenyl]naphthalen-2-ol
• Standard InChI: InChI=1S/C17H13N3O3/c1-11-6-8-14(15(10-11)20(22)23)18-19-17-13-5-3-2-4-12(13)7-9-16(17)21/h2-10,21H,1H3
• Standard InChIKey: ATXLALDFCMZNHY-ZPHPHTNESA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)N/N=C/2\C(=O)C=CC3=CC=CC=C32)[N+](=O)[O-]
• SMILES: CC1=CC(=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)O)[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)O)[N+](=O)[O-]
• Colorform: Yellowish red solid; Hue varies considerably with particle size and therefore several shades are commercially available.
• Density: 1.37 to 1.50 g/cu cm
• Melting Point: 518 to 522 °F (NTP, 1992); 270 to 272 °C
• Physical Description: Yellowish-red to red powder or solid. (NTP, 1992); DryPowder; DryPowder, Liquid; Liquid
• Description: CI Pigment Red 3 is a member of azobenzenes.; Yellowish-red to red powder or solid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); Slightly soluble in ethanol and xylene; poorly soluble in ethers and ketones.; Slightly soluble in water(0.8 g/L) ethanol(0.7 g/L), ethylene glycol methyl ether(0.9 g/L), acetone, and benzene; very soluble in mineral spirits, aromatic hydrocarbons and plasticizers.; In water, 4.85X10-2 mg/L at 25 °C (est)
• Synonyms: 1-[(4-Methyl-2-nitrophenyl)azo]-2-naphthalenol,; C.I. Pigment Red 3; 1-(4-Methyl-2-nitrophenylazo)-2-naphthol; 1-(o-Nitro-p-tolylazo)-2-naphthol; 1-[(2-Nitro-4-methylphenyl)azo]-2-naphthol; 2-Nitro-p-toluidine-2-naphthol; ADC Toluidine Red B; Accospe
• Vapor Pressure: 3.7X10-11 mm Hg at 25 °C (est)
• PubChem Compound: 17047
• Last Modified: Nov 11 2021